(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 1-methoxy-N-(1-thiophen-2-ylethyl)propan-2-amine
• InChI: InChI=1S/C10H17NOS/c1-8(7-12-3)11-9(2)10-5-4-6-13-10/h4-6,8-9,11H,7H2,1-3H3
• InChI Key: SYGXRDNHMVQHCH-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(C)C1=CC=CS1

Description

"(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine" is a secondary amine featuring a methoxy-substituted propan-2-yl group and a 1-(thiophen-2-yl)ethyl substituent. The thiophene ring introduces sulfur-based aromaticity, while the methoxy group enhances solubility in polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine typically involves the reaction of thiophene-2-carbohydrazide with various haloaryl isothiocyanates, followed by cyclization in aqueous sodium hydroxide . Another method involves the reaction of 2-thiopheneacetaldehyde with hydroxylamine hydrochloride to form 2-thiopheneacetaldehyde oxime, which is then reduced to yield 2-thiopheneethylamine .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve large-scale synthesis using the aforementioned synthetic routes, optimized for yield and purity.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to a tetrahydrothiophene ring.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields sulfoxides or sulfones, while reduction can yield tetrahydrothiophene derivatives .

Scientific Research Applications

(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine has several scientific research applications:

Chemistry: It is used as a reactant in the synthesis of various heterocyclic compounds and as a functional group in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the functionalization of multiwall carbon nanotubes and in the synthesis of pyrimidine derivatives.

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to biological effects. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between "(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine" and related compounds:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Physical/Chemical Properties	Synthetic Notes	Applications/Safety
(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine	Not explicitly provided	C₁₀H₁₇NOS (estimated)	Methoxypropan-2-yl, thiophen-2-yl ethylamine	Likely polar, moderate solubility in organic solvents	Solvent sensitivity (e.g., chlorobenzene preferred)	Potential pharmaceutical intermediate; standard amine safety protocols apply
(1-Methoxypropan-2-YL)[1-(3-methylthiophen-2-YL)ethyl]amine	411213-85-9	C₁₁H₁₉NOS	3-Methylthiophene substitution	Increased steric hindrance; altered electronic effects	Similar to parent compound but with methyl optimization	Used in specialty chemical synthesis; requires heat avoidance
1-(Thiophen-2-YL)ethan-1-amine	6309-16-6	C₆H₉NS	Simple ethylamine-thiophene linkage	Lower molecular weight; higher volatility	Synthesized via ketosulfone intermediates	Building block for heterocyclic compounds
(Z)-2-(Phenylsulfonyl)-1-(thiophen-2-YL)ethenamine	Not provided	C₁₂H₁₁NO₂S₂	Sulfonyl group, ethenamine backbone	Higher polarity; UV-active due to conjugated system	Requires metal–organic frameworks (MOFs) as catalysts	Ketosulfone synthesis; avoid n-butanol/ethyl acetate
(2S)-5-Hydroxy-N-propyl-N-[2-(thiophen-2-YL)ethyl]-...	Not provided	Complex	Hydroxy-tetrahydronaphthalene, propylamine	High molecular weight; chiral center	Multi-step synthesis involving chiral resolution	Pharmacologically active (e.g., CNS targeting)

Key Findings:

Sulfonyl and ethenamine groups (e.g., ) introduce conjugation and polarity, favoring applications in photoactive materials .

Synthetic Considerations :

• Solvent choice (e.g., chlorobenzene) and catalyst systems (e.g., MOFs) significantly impact yields in thiophene-containing amines .
• Chiral centers in compounds like those in require enantioselective synthesis or resolution .

Functional Differences :

• Simpler amines (e.g., CAS 6309-16-6) serve as precursors, while bulkier derivatives (e.g., CAS 411213-85-9) are tailored for specialized applications .
• Safety protocols for all amines emphasize heat avoidance and proper ventilation due to flammability and toxicity risks .

Biological Activity

The compound (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine is a unique chemical entity characterized by its methoxy and thiophene substituents. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in modulating enzyme and receptor functions. This article delves into the biological activity of this compound, exploring its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine features a methoxy group attached to a propan-2-yl moiety and a thiophene ring. The presence of the thiophene moiety is significant as it contributes to the compound's electronic properties, enhancing its interaction with biological targets.

Structural Characteristics

Feature	Description
Methoxy Group	Enhances solubility and reactivity
Propan-2-Yl Group	Provides steric hindrance affecting binding
Thiophene Ring	Facilitates π-π interactions with biomolecules

Research indicates that the amine group in (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine facilitates hydrogen bonding with various biomolecules, while the thiophene ring can engage in π-π interactions. These interactions are crucial for modulating the activity of enzymes and receptors, suggesting that this compound could play a role in pharmacological applications.

Potential Biological Targets

• Enzymes : The ability to form hydrogen bonds may influence enzyme kinetics.
• Receptors : π-π interactions could modulate receptor signaling pathways.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Aspects
2-Thiopheneethylamine	Lacks the methoxypropan-2-yl group	Simpler structure; less solubility
Methyl-(2-thiophen-2-yl)-ethylamine	Contains a methyl group instead of methoxy	Different electronic properties
(1-Methoxypropan-2-YL)[(3-methylphenyl)methyl]amine	Contains a 3-methylphenyl group	Distinct pharmacological profiles

Applications in Medicinal Chemistry

The unique structure of (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine suggests several applications in medicinal chemistry:

• Drug Development : Its ability to modulate enzyme activity makes it a candidate for developing new therapeutics targeting specific diseases.
• Material Science : The electronic properties derived from the thiophene ring may also facilitate applications in organic electronics.